4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol

• IUPAC Name: 4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)-1,2-oxazol-5-yl]butan-2-ol
• InChI: InChI=1S/C21H23NO4/c1-21(23,13-12-15-4-8-17(24-2)9-5-15)20-14-19(22-26-20)16-6-10-18(25-3)11-7-16/h4-11,14,23H,12-13H2,1-3H3
• InChI Key: RXIFCDJPWTZIHF-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)OC)(C2=CC(=NO2)C3=CC=C(C=C3)OC)O
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol

Description

4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol, also known as MAB-CHMINACA, is a synthetic cannabinoid that belongs to the group of indazole carboxamide derivatives. It was first synthesized in 2014 and has gained popularity as a recreational drug due to its psychoactive effects. However, its potential use in scientific research cannot be ignored.

Mechanism of Action

4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. It binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the psychoactive effects of 4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol, including euphoria, relaxation, and altered perception of time and space.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol are similar to those of other synthetic cannabinoids. It can cause tachycardia, hypertension, and respiratory depression, which can be life-threatening in some cases. 4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol has also been associated with seizures, psychosis, and dependence.

Advantages and Limitations for Lab Experiments

4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol has several advantages for lab experiments, including its high potency and selectivity for the CB1 and CB2 receptors. It can be used to study the effects of synthetic cannabinoids on brain function and behavior, as well as the potential therapeutic uses of these compounds. However, the use of 4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol in lab experiments is limited by its potential toxicity and the risk of adverse effects.

Future Directions

There are several future directions for the study of 4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol and other synthetic cannabinoids. One area of research is the development of safer and more effective synthetic cannabinoids for therapeutic use. Another area of research is the study of the long-term effects of synthetic cannabinoids on brain function and behavior. Additionally, the use of 4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol in forensic toxicology and drug testing is an emerging area of research. Finally, the development of new analytical techniques for the detection and quantification of synthetic cannabinoids in biological samples is an important area of research for public health and safety.
Conclusion:
In conclusion, 4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol is a synthetic cannabinoid that has gained popularity as a recreational drug. However, its potential use in scientific research cannot be ignored. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol have been discussed in this paper. Further research is needed to fully understand the potential uses and risks of 4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol and other synthetic cannabinoids.

Scientific Research Applications

4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol has been used in scientific research to study the endocannabinoid system and its interaction with synthetic cannabinoids. It has been found to have a high affinity for the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabinoids. 4-(4-methoxyphenyl)-2-[3-(4-methoxyphenyl)isoxazol-5-yl]butan-2-ol has also been used to study the effects of synthetic cannabinoids on brain function and behavior.